Cas no 1502405-02-8 (4-amino-3-(4-methylthiophen-2-yl)butanoic acid)

• Product Name: 4-amino-3-(4-methylthiophen-2-yl)butanoic acid
• CAS No: 1502405-02-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6486625
• PubChem ID: 82607503
• Update Time: 2025-05-26

4-amino-3-(4-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-methylthiophen-2-yl)butanoic acid
• 1502405-02-8
• EN300-1798026

• Inchi： 1S/C9H13NO2S/c1-6-2-8(13-5-6)7(4-10)3-9(11)12/h2,5,7H,3-4,10H2,1H3,(H,11,12)
• InChI Key： SJDUWWADZKNIQD-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-amino-3-(4-methylthiophen-2-yl)butanoic acid

Introduction to 4-amino-3-(4-methylthiophen-2-yl)butanoic acid (CAS No. 1502405-02-8)

4-amino-3-(4-methylthiophen-2-yl)butanoic acid, identified by its Chemical Abstracts Service number (CAS No. 1502405-02-8), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-amino acids, characterized by the presence of both an amino group and a carboxylic acid moiety in its molecular structure. The incorporation of a thiophene ring at the 4-position of the butyl chain introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 4-amino-3-(4-methylthiophen-2-yl)butanoic acid positions it as a versatile building block for drug discovery initiatives. The thiophene ring, known for its aromatic stability and ability to participate in π-stacking interactions, enhances the compound's potential as a pharmacophore in medicinal chemistry. Recent studies have highlighted the role of thiophene derivatives in developing novel therapeutic agents, particularly in the realms of anti-inflammatory, antimicrobial, and anticancer applications.

One of the most compelling aspects of this compound is its utility in constructing complex scaffolds that mimic natural products or known drug entities. The presence of both amino and carboxylic acid functionalities allows for further derivatization via amide bond formation, enabling the creation of peptidomimetics or protease inhibitors. For instance, researchers have explored its use in generating analogs of bioactive peptides that exhibit enhanced metabolic stability while retaining biological activity.

In the context of modern drug development, 4-amino-3-(4-methylthiophen-2-yl)butanoic acid has been investigated for its potential as a precursor in synthesizing kinase inhibitors. The thiophene moiety can serve as a recognition element for target proteins, while the flexible butyl chain provides conformational adaptability. Preliminary computational studies suggest that derivatives of this compound may interact with specific pockets on protein surfaces, modulating enzymatic activity relevant to diseases such as cancer and neurodegeneration.

The synthesis of 4-amino-3-(4-methylthiophen-2-yl)butanoic acid presents an intriguing challenge due to the need to introduce both the amino acid core and the substituted thiophene ring with high regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve this goal. These techniques not only enhance yield but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway suitable for industrial-scale production.

Recent advances in biocatalysis have also opened new avenues for producing this compound more sustainably. Enzymatic approaches, such as reductive amination or enzymatic resolution, offer greener alternatives to traditional chemical synthesis. Such methods align with the growing emphasis on environmentally conscious pharmaceutical manufacturing, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmacological potential of 4-amino-3-(4-methylthiophen-2-yl)butanoic acid has been further explored through structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives with promising biological activity against various disease targets. For example, modifications to the thiophene ring or introduction of additional functional groups have led to compounds exhibiting inhibitory effects on enzymes implicated in inflammatory pathways.

In conclusion, 4-amino-3-(4-methylthiophen-2-yl)butanoic acid (CAS No. 1502405-02-8) represents a significant asset in medicinal chemistry due to its structural versatility and functional diversity. Its role as a key intermediate in synthesizing novel therapeutic agents underscores its importance in ongoing research efforts across academia and industry. As methodologies for drug discovery continue to evolve toward more efficient and sustainable practices, compounds like this are poised to play an increasingly critical role in developing next-generation pharmaceuticals.